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Compound Name: rac Enterolactone-d6
CAS No.: 104411-11-2
Cat. No.: B569124
. J

Executive Summary

rac-Enterolactone-d6 (EL-d6) is the stable isotope-labeled analog of Enterolactone (EL), a
mammalian lignan produced by the intestinal microbiota from dietary precursors. In drug
development and nutritional epidemiology, EL-d6 serves as the critical Internal Standard (1S)
for the precise quantification of Enterolactone in biological matrices (plasma, urine, feces) using
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide details the physicochemical properties of EL-d6, its metabolic origins, and a
validated workflow for its application in high-throughput bioanalysis.

Part 1: Chemical Identity & Structural Properties

rac-Enterolactone-d6 is a racemic mixture containing six deuterium atoms, typically substituted
on the aromatic rings. This isotopic labeling provides a mass shift of +6 Da relative to the native
compound, allowing for spectral differentiation while maintaining identical chromatographic
behavior (retention time) and ionization efficiency.

Comparative Physicochemical Profile
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Native Enterolactone rac-Enterolactone-d6
Feature

(Analyte) (Internal Standard)
CAS Number 78473-71-9 104411-11-2
Formula C18H1804 C18H12D604
Molecular Weight 298.33 g/mol 304.37 g/mol
Exact Mass 298.1205 304.1582

_ Racemic (mixture of (+)- and ]
Stereochemistry 0 i | Racemic
-)-enantiomers

DMSO (>30 mg/mL), Ethanol,

Solubility DMSO, Ethanol, Methanol
Methanol

Appearance Off-white to pale yellow solid Off-white to pale yellow solid

pKa ~9.6 (Phenolic -OH) ~9.6 (Phenolic -OH)

Structural Visualization

The deuterium labeling is strategically placed on the phenyl rings (typically positions 2, 4, 6 of
the benzyl groups) to ensure the label is not lost during metabolic fragmentation or ionization,
specifically the loss of the lactone ring (COz) in MS/MS.

Part 2: Metabolic Context & Biosynthesis

Understanding the biological origin of Enterolactone is essential for interpreting
pharmacokinetic data. EL is not absorbed directly from plants but is a metabolite of plant
lignans (Secoisolariciresinol, Matairesinol).

Pathway Logic

 Ingestion: Plant lignans (glycosides) are consumed.[1][2][3][4]
» Hydrolysis: Gut bacteria cleave sugar moieties.

» Conversion: Strict anaerobes (e.g., Eggerthella lenta) perform dehydroxylation and
demethylation to form Enterodiol (ED) and eventually Enterolactone (EL).
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Figure 1: Microbial conversion of dietary lignans to Enterolactone.[5][6] Specific gut microbiota
are required for this transformation, leading to high inter-individual variability in plasma EL
levels.

Part 3: Analytical Application (LC-MS/MS Protocol)

The primary application of rac-Enterolactone-d6 is to correct for matrix effects and recovery
losses during the quantification of EL in human plasma or urine.

Critical Note on Conjugation: In circulation, 95%+ of Enterolactone exists as glucuronide or
sulfate conjugates. To quantify "Total Enterolactone” using rac-Enterolactone-d6 (which is an
aglycone), the sample must undergo enzymatic hydrolysis before extraction.

Validated Workflow: Total Enterolactone Quantification
1. Reagents & Standards

e Internal Standard Spiking Solution: 1 pg/mL rac-Enterolactone-d6 in Methanol.
e Enzyme Mix:

-Glucuronidase/Sulfatase (from Helix pomatia).

e Mobile Phase A: 0.1% Formic Acid in Water.

e Mobile Phase B: Acetonitrile (LC-MS grade).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b569124?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC8966171/
https://www.mdpi.com/1420-3049/25/23/5709
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. Sample Preparation (Step-by-Step)
¢ Aliquot: Transfer 100 L of plasmato a 1.5 mL tube.

e Spike IS: Add 10 pL of rac-Enterolactone-d6 Spiking Solution.
e Hydrolysis: Add 100 pL of Acetate Buffer (pH 5.0) containing

-Glucuronidase/Sulfatase.[7] Incubate at 37°C for 2-12 hours (overnight preferred for
complete hydrolysis).

o Extraction (LLE): Add 1 mL Diethyl Ether or Ethyl Acetate. Vortex for 2 mins. Centrifuge at
10,000 x g for 5 mins.

» Reconstitution: Transfer supernatant to a fresh tube. Evaporate to dryness under Nitrogen (

). Reconstitute in 100 pL Mobile Phase (30% ACN).

3. LC-MS/MS Conditions

e Column: C18 Reverse Phase (e.g., BEH C18, 1.7 pum).
 lonization: Electrospray lonization (ESI) in Negative Mode.

e MRM Transitions:

Precursor lon Product lon Collision .
Compound Mechanism
(m/z) (m/z) Energy (eV)
Enterolactone Loss of CO2
_ 297.1 [M-H]- 253.1 20-25 _
(Native) (Lactone ring)
Loss of CO:2
rac- ,
303.1 [M-H]~ 259.1 20-25 (Deuteriums
Enterolactone-d6 )
retained)

Experimental Workflow Diagram
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Figure 2: Analytical workflow for Total Enterolactone quantification. The IS is added prior to
hydrolysis to account for any volumetric errors or extraction inefficiencies.

Part 4: Handling, Stability & Quality Control
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To ensure experimental integrity (E-E-A-T), adhere to these specific handling protocols.

Stability Profile

e Solid State: Stable for >2 years at -20°C. Protect from light.
¢ Stock Solution (DMSO/MeOH): Stable for 6 months at -80°C.

e Aqueous Solution:Unstable. Enterolactone can degrade or precipitate in aqueous buffers
over time. Prepare working standards daily or maintain in high organic solvent (>50%
MeOH).

Isotopic Purity Check

Before running a clinical batch, verify the isotopic purity of the d6 standard.
e Protocol: Inject a high concentration (1 pg/mL) of pure rac-Enterolactone-d6.

o Acceptance Criteria: The signal at the unlabeled channel (297/253) must be <0.5% of the
labeled channel (303/259). High amounts of unlabeled "impurity" in your IS will artificially
elevate the calculated concentration of EL in low-level samples.

Matrix Effect Assessment

Deuterated standards generally co-elute with the analyte. However, slight retention time shifts
(Isotope Effect) can occur.

» Validation Step: Compare the retention time of d6 vs. native EL. If separation >0.1 min
occurs, ensure the matrix suppression zones (phospholipids) do not differentially affect the
d6 peak compared to the native peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: rac-Enterolactone-d6 in Quantitative
Bioanalysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b569124#rac-enterolactone-d6-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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